2-(3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-oxoimidazolidin-1-yl)-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)acetamide

• IUPAC Name: 2-[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoimidazolidin-1-yl]-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C22H21N5O5/c28-19(23-13-20-24-21(25-32-20)15-4-2-1-3-5-15)14-26-8-9-27(22(26)29)16-6-7-17-18(12-16)31-11-10-30-17/h1-7,12H,8-11,13-14H2,(H,23,28)
• InChI Key: OYYYSURJTSWEGQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1CC(=O)NCC2=NC(=NO2)C3=CC=CC=C3)C4=CC5=C(C=C4)OCCO5
• Molecular Formula: C22H21N5O5
• Molecular Weight: 435.4 g/mol

Description

The compound is a complex organic molecule with multiple functional groups, including an imidazolidinone, a dihydrobenzodioxin, and an oxadiazole. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is quite complex. The presence of multiple heterocyclic rings (imidazolidinone and oxadiazole) and a benzodioxin group could result in a variety of interesting chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups all influence a compound’s properties. Without specific data, it’s difficult to provide a detailed analysis of the physical and chemical properties of this compound.

Scientific Research Applications

Rhodium-Catalyzed Spiroannulation for Spirolactone Synthesis

• Application : The compound has been utilized in Rhodium (III)-catalyzed [3 + 2]-spiroannulation reactions. .

Synthesis of Substituted 2,3-Dihydro-1,4-dioxin-2-ones

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Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug discovery, where the compound’s interactions with specific proteins or other biological targets are investigated. Without specific studies on this compound, it’s difficult to speculate on its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific data on this compound, it’s difficult to provide a detailed analysis of its safety and hazards.

Future Directions

Future research on this compound could involve detailed studies of its synthesis, properties, and potential applications. This could include investigating its potential uses in fields such as medicinal chemistry, materials science, or chemical biology.